5-[(4-Chlorophenyl)sulfanyl]-2-thiophenecarbaldehyde

• IUPAC Name: 5-(4-chlorophenyl)sulfanylthiophene-2-carbaldehyde
• InChI: InChI=1S/C11H7ClOS2/c12-8-1-3-9(4-2-8)14-11-6-5-10(7-13)15-11/h1-7H
• InChI Key: LUQJCKBNBFDXJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=CC=C(S2)C=O)Cl
• Molecular Formula: C11H7ClOS2
• DSSTOX Substance ID: DTXSID50427667
• Molecular Weight: 254.8 g/mol
• CAS No.: 139120-69-7

Description

5-[(4-Chlorophenyl)sulfanyl]-2-thiophenecarbaldehyde is a useful research compound. Its molecular formula is C11H7ClOS2 and its molecular weight is 254.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Characterization

One study detailed the synthesis and molecular structure optimization of a novel thiophene-containing compound, which was characterized through various spectroscopic methods. This research contributes to the understanding of the chemical properties and potential applications of thiophene derivatives in the development of new materials and pharmaceuticals (Mabkhot et al., 2016).

Biological Evaluation

A series of arylthiophene-2-carbaldehyde compounds were synthesized and evaluated for their antibacterial, haemolytic, antiurease, and nitric oxide (NO) scavenging capabilities. This demonstrates the potential of these compounds in medicinal chemistry, particularly in the development of new antibacterial and anti-inflammatory agents (Ali et al., 2013).

Molecular Rearrangements and Applications

Another study investigated the molecular rearrangements of 4-iminomethyl-1,2,3-triazoles, highlighting the synthetic versatility of thiophene carbaldehyde derivatives. Such rearrangements could be harnessed for the synthesis of complex molecular architectures, useful in drug development and materials science (L'abbé et al., 1990).

Antimicrobial Agents Synthesis

The synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents showcases the potential of thiophene derivatives in creating new antimicrobial agents, which is crucial for tackling antibiotic-resistant bacteria (Sah et al., 2014).

Material Science Applications

In the realm of material science, the iodination of 4-chloromethylthiophene-2-carbaldehyde for the synthesis of 4H-thieno[3,2-c]chromene-2-carbaldehydes has implications for the development of novel organic semiconductors and conductive materials, demonstrating the wide applicability of these compounds beyond biological contexts (Fisyuk et al., 2012).

Mechanism of Action

Mode of Action

The mode of action of 5-[(4-Chlorophenyl)sulfanyl]-2-thiophenecarbaldehyde is currently unknown . The compound’s interaction with its targets and the resulting changes need to be investigated in future studies.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Biochemical Properties

5-[(4-Chlorophenyl)sulfanyl]-2-thiophenecarbaldehyde plays a significant role in biochemical reactions by interacting with various enzymes and proteins. It has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways. The nature of these interactions often involves the formation of covalent bonds with the active sites of enzymes, leading to inhibition or modulation of enzyme activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the expression of genes involved in apoptosis and cell cycle regulation, thereby impacting cell proliferation and survival .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulating enzyme activity and gene expression. At higher doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in oxidative stress responses and energy metabolism. These interactions can affect metabolic flux and alter the levels of various metabolites within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments, affecting its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It is directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization can enhance or inhibit its interactions with biomolecules, thereby modulating its biochemical effects .

Synthesis routes and methods I

Procedure details

Sodium hydride (60%, 1.2 g, 30 mmol) is added to a solution of 4-chlorothiophenol (4.3 g, 30 mmol) in THF (30 mL). The resulting solution is stirred for 10 minutes then the solvent is removed in vacuo. Acetone (60 mL) is added followed by 5-bromothiophene-2-carboxaldehyde (3.0 mL, 25 mmol). The mixture is stirred at rt for 2 h. The solvent is removed in vacuo and the resulting slurry diluted with CH2Cl2. This solution is washed three times with 1N NaOH then dried over MgSO4, filtered and concentrated in vacuo. The crude product is purified by flash column chromatography (gradient of 1 to 5% EtOAc in heptane) to give 6.2 g (98%) of 5-(4-chlorophenylsulfanyl)thiophene-2-carboxaldehyde. 1H NMR (300 MHz, CDCl3)δ7.13, 7.31-7.39, 7.63, 9.78.

Synthesis routes and methods II

Procedure details

To a solution of 2-(4-chlorophenylthio)thiophene (9.8 g) in dry tetrahydrofuran (75 ml) at -30° C. under nitrogen, was added dropwise, n-butyllithium (17.4 ml, 2.5M) and the solution left to stir at -30° C. for 2 hours. Dry dimethylformamide (5.1 ml) was then added and the solution allowed to stir at -30° C. for a further hour, warmed to room termperature and stirred overnight. The reaction mixture was poured onto 2N hydrochloric acid (75 ml), extracted with ether (2×100 ml), dried over MgSO4 and evaporated under reduced pressure to give a brown oil. The oil was flash chromatographed on a Sorbsil C60-40/60H column using 25% ether-hexane to give an orange oil.

Synthesis routes and methods III

Procedure details